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Application Notes and Protocols for Anticancer
Agent 191
For Researchers, Scientists, and Drug Development Professionals

Introduction
Anticancer agent 191, a novel amino acid derivative of probenecid, has been identified as a

potent modulator of chemotherapy efficacy. It functions as a cancer cell-targeted efflux inhibitor,

counteracting a common mechanism of multidrug resistance (MDR). This document provides

detailed application notes and protocols for utilizing Anticancer agent 191 to enhance the

intracellular accumulation and cytotoxic effects of vinblastine, a widely used chemotherapeutic

agent.

Anticancer agent 191 is designed to inhibit the activity of several ATP-binding cassette (ABC)

transporters, including P-glycoprotein (P-gp), breast cancer resistance protein (BCRP), and

various multidrug resistance-associated proteins (MRPs)[1]. By blocking these efflux pumps,

which actively transport chemotherapeutic drugs out of cancer cells, Anticancer agent 191
effectively increases the intracellular concentration of co-administered drugs like vinblastine,

thereby potentiating their therapeutic effect[1].
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The efficacy of Anticancer agent 191 in enhancing vinblastine accumulation has been

quantified in different cancer cell lines. The following table summarizes the reported increase in

vinblastine exposure upon co-treatment with Anticancer agent 191.

Cell Line Cancer Type
Fold Increase in
Vinblastine Accumulation

MDA-MB-231 Triple-Negative Breast Cancer 10 - 68

U-87MG Glioblastoma 2 - 5

MCF-7
Estrogen Receptor-Positive

Breast Cancer
No significant increase

Data sourced from Huttunen J,

et al. (2024)[1].

Mechanism of Action
Anticancer agent 191 is a derivative of probenecid designed for targeted delivery to cancer

cells, potentially through transporters like L-type amino acid transporter 1 (LAT1)[1]. Once

inside the cell, it inhibits the function of efflux pumps such as P-glycoprotein. This inhibition

prevents the expulsion of vinblastine, leading to its accumulation within the cancer cell. The

increased intracellular concentration of vinblastine enhances its ability to disrupt microtubule

formation, leading to cell cycle arrest and apoptosis[1].
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Start: Cancer Cell Culture
(e.g., MDA-MB-231, U-87MG)

Treatment Groups:
1. Control (Vehicle)
2. Vinblastine alone
3. Agent 191 alone

4. Vinblastine + Agent 191

Short Incubation
(e.g., 1-4 hours)

Long Incubation
(e.g., 48-72 hours)

Vinblastine Accumulation Assay
(Cell Lysis, HPLC/LC-MS)

Cell Viability Assay
(e.g., MTT)

Apoptosis Assay
(e.g., Annexin V/PI Staining)

Data Analysis and Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accumulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377165#anticancer-agent-191-to-increase-
vinblastine-accumulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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